2-amino-N-(3-chloro-4-methylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(3-chloro-4-methylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C24H20ClN3O3/c1-14-6-9-16(13-18(14)25)27-24(30)20-19-5-3-4-12-28(19)22(21(20)26)23(29)15-7-10-17(31-2)11-8-15/h3-13H,26H2,1-2H3,(H,27,30)
• InChI Key: FRWFXPHYPNXZDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)OC)Cl
• Molecular Formula: C24H20ClN3O3
• Molecular Weight: 433.9 g/mol

Description

2-amino-N-(3-chloro-4-methylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of related compounds have been a significant focus, aiming at developing new molecules with potential biological activities. For instance, novel synthesis routes have been developed for creating indolizine derivatives and related compounds, with detailed structural elucidation provided through various spectroscopic techniques (Hassan, Hafez, & Osman, 2014), (Wang et al., 2016).

Biological Activities

• Various derivatives have been screened for their in vitro cytotoxic activities against different cancer cell lines, revealing some compounds' potential as anticancer agents. For example, certain synthesized compounds showed excellent in vitro anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial activity, underscoring the therapeutic potential of these molecules (Mahanthesha, Suresh, & Naik, 2022).

Novel Applications

• Some research has focused on the unusual photoluminescent properties of indolizine derivatives, indicating potential applications in materials science, particularly in developing new photoluminescent materials for various technological applications. For example, compounds exhibiting reversible pH-dependent optical properties with significant blue shifts in fluorescence emission when protonated, suggesting applications in sensors and imaging technologies (Outlaw, Zhou, Bragg, & Townsend, 2016).

Antimicrobial and Antifungal Activities

• The antimicrobial and antifungal activities of these compounds have been evaluated, with some showing moderate to good activity against various bacterial and fungal strains. This highlights their potential use in developing new antimicrobial agents (Patel & Patel, 2010), (Sah, Bidawat, Seth, & Gharu, 2014).